(R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride
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Description
(R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C9H13ClFNO and its molecular weight is 205.657. The purity is usually 95%.
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Scientific Research Applications
Enantioselective Metabolism and Environmental Impact
- The metabolism of pesticides like methoxychlor, which has structural similarities to "(R)-1-(4-Fluoro-3-methoxyphenyl)ethanamine hydrochloride," involves enantioselective pathways that could have significant environmental and toxicological implications. Studies on the enantioselective metabolism of methoxychlor by human cytochrome P450s highlight the complex interactions between chemical compounds and biological systems, suggesting potential avenues for investigating the metabolism of similar compounds (Hu & Kupfer, 2002).
Drug Development and Synthesis
- Research into the synthesis of pharmaceuticals, such as Apremilast and Aprepitant, demonstrates the importance of complex chemical synthesis processes in drug development. These studies provide examples of how compounds structurally related to "this compound" could be synthesized and modified for therapeutic purposes (Shan et al., 2015); (Brands et al., 2003).
Antimicrobial and Antifungal Activities
- The synthesis and evaluation of compounds with antimicrobial and antifungal activities offer insights into the potential applications of "this compound" in addressing microbial and fungal infections. These studies underscore the relevance of chemical synthesis in developing new antimicrobial agents (Nagamani et al., 2018); (Zaidi et al., 2015).
Environmental Degradation and Biodegradation
- Investigations into the environmental degradation and biodegradation of pesticides like methoxychlor can inform the study of similar compounds, highlighting the pathways through which these chemicals are broken down in the environment and their potential impacts on ecosystems and human health (Yim et al., 2008).
Properties
IUPAC Name |
(1R)-1-(4-fluoro-3-methoxyphenyl)ethanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO.ClH/c1-6(11)7-3-4-8(10)9(5-7)12-2;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBJULLIYARHDSU-FYZOBXCZSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)F)OC)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC(=C(C=C1)F)OC)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClFNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10704128 |
Source
|
Record name | (1R)-1-(4-Fluoro-3-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10704128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1256944-96-3 |
Source
|
Record name | (1R)-1-(4-Fluoro-3-methoxyphenyl)ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10704128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.